(3-Amino-1-benzylpiperidin-4-yl)methanol
Overview
Description
“(3-Amino-1-benzylpiperidin-4-yl)methanol” is a chemical compound with the CAS Number: 1333975-62-4 . It has a molecular weight of 220.31 . The IUPAC name for this compound is (3-amino-1-benzyl-4-piperidinyl)methanol .
Molecular Structure Analysis
The InChI code for “(3-Amino-1-benzylpiperidin-4-yl)methanol” is 1S/C13H20N2O/c14-13-9-15(7-6-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10,14H2 . This code provides a unique representation of the molecular structure.Scientific Research Applications
Drug Synthesis and Design
Piperidine derivatives like (3-Amino-1-benzylpiperidin-4-yl)methanol are crucial in the synthesis of drugs. They serve as key building blocks in the construction of complex pharmaceutical compounds. The presence of the piperidine ring is a common feature in many FDA-approved drugs, indicating its importance in medicinal chemistry .
Pharmacological Research
In pharmacology, this compound can be used to develop new medications due to its structural similarity to piperidine alkaloids, which exhibit a range of biological activities. It could potentially be involved in the creation of anticancer, antiviral, antimalarial, antimicrobial, and antifungal agents .
Neurological Studies
The piperidine moiety is often associated with neurological effects. Compounds with this structure can be studied for their potential use in treating neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and as antipsychotic agents .
Analgesic Development
Piperidine derivatives are known for their analgesic properties. Research into (3-Amino-1-benzylpiperidin-4-yl)methanol could lead to the development of new pain-relief medications, particularly those targeting chronic pain conditions .
Anti-Inflammatory Applications
The anti-inflammatory potential of piperidine derivatives makes them candidates for the development of new anti-inflammatory drugs. This could be particularly useful for treating conditions like arthritis and other inflammatory diseases .
Antioxidant Properties
Piperidine compounds have shown antioxidant capabilities. Investigating the antioxidant properties of (3-Amino-1-benzylpiperidin-4-yl)methanol could contribute to the development of treatments for oxidative stress-related conditions .
Antihypertensive Agents
Due to the structural similarity with other piperidine-based compounds, there is potential for (3-Amino-1-benzylpiperidin-4-yl)methanol to be used in the development of antihypertensive drugs, which are crucial for managing high blood pressure .
Anticoagulant Research
Piperidine derivatives can also be explored for their anticoagulant properties. This application could lead to new therapies for preventing blood clots, thereby reducing the risk of strokes and heart attacks .
properties
IUPAC Name |
(3-amino-1-benzylpiperidin-4-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c14-13-9-15(7-6-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QETCDVMSZOJWMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(C1CO)N)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1333975-62-4 |
Source
|
| Record name | (3-amino-1-benzylpiperidin-4-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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